Cas no 52597-53-2 (1,1'-(4,6-Dihydroxy-1,3-phenylene)bis(3-phenylpropane-1,3-dione))

• Product Name: 1,1'-(4,6-Dihydroxy-1,3-phenylene)bis(3-phenylpropane-1,3-dione)
• CAS No: 52597-53-2
• MF: C₂₄H₁₈O₆
• MW: 402.396127223969
• CID: 2830346
• PubChem ID: 13382172
• Update Time: 2025-04-21

1,1'-(4,6-Dihydroxy-1,3-phenylene)bis(3-phenylpropane-1,3-dione) Chemical and Physical Properties

Names and Identifiers

• DTXSID00538893
• CHEMBL2430053
• 52597-53-2
• 1,1'-(4,6-Dihydroxy-1,3-phenylene)bis(3-phenylpropane-1,3-dione)

• Inchi： 1S/C24H18O6/c25-19(15-7-3-1-4-8-15)12-21(27)17-11-18(24(30)14-23(17)29)22(28)13-20(26)16-9-5-2-6-10-16/h1-11,14,29-30H,12-13H2
• InChI Key： ACULOALQGPYYBW-UHFFFAOYSA-N
• SMILES： OC1C=C(C(C(CC(C2C=CC=CC=2)=O)=O)=CC=1C(CC(C1C=CC=CC=1)=O)=O)O

Computed Properties

• Exact Mass: 402.11033829Da
• Monoisotopic Mass: 402.11033829Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 109Ų